Cas no 338412-81-0 (2-(Benzylsulfanyl)-4,5-diphenyl-1-(2-propynyl)-1H-imidazole)
338412-81-0 structure
Product Name:2-(Benzylsulfanyl)-4,5-diphenyl-1-(2-propynyl)-1H-imidazole
CAS No:338412-81-0
MF:C25H20N2S
MW:380.504704475403
CID:5025581
Update Time:2023-08-25
2-(Benzylsulfanyl)-4,5-diphenyl-1-(2-propynyl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzylsulfanyl)-4,5-diphenyl-1-(prop-2-yn-1-yl)-1H-imidazole
- Bionet1_001747
- 2-(benzylsulfanyl)-4,5-diphenyl-1-(2-propynyl)-1H-imidazole
- Oprea1_470963
- HMS573D09
- 2-(Benzylsulfanyl)-4,5-diphenyl-1-(2-propynyl)-1H-imidazole
-
- Inchi: 1S/C25H20N2S/c1-2-18-27-24(22-16-10-5-11-17-22)23(21-14-8-4-9-15-21)26-25(27)28-19-20-12-6-3-7-13-20/h1,3-17H,18-19H2
- InChI Key: GPELPOVTPCBCCE-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CC#C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 508
- XLogP3: 5.9
- Topological Polar Surface Area: 43.1
2-(Benzylsulfanyl)-4,5-diphenyl-1-(2-propynyl)-1H-imidazole Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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